Cas no 2229275-34-5 (2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-oxoacetic acid)

• Product Name: 2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-oxoacetic acid
• CAS No: 2229275-34-5
• MF: C₆H₅ClN₂O₃
• MW: 188.56850028038
• CID: 5825923
• PubChem ID: 165975859
• Update Time: 2025-10-18

2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-oxoacetic acid
• EN300-1991968
• 2229275-34-5

• Inchi： 1S/C6H5ClN2O3/c1-9-2-8-5(7)3(9)4(10)6(11)12/h2H,1H3,(H,11,12)
• InChI Key： AZTAUIFTNMMRRR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(=O)O)=O)N(C)C=N1

Computed Properties

• Exact Mass: 187.9988697g/mol
• Monoisotopic Mass: 187.9988697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.2Ų

Additional information on 2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-oxoacetic acid

Introduction to 2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-oxoacetic acid (CAS No. 2229275-34-5)

2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-oxoacetic acid, also known by its CAS number 2229275-34-5, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives and is characterized by its unique structural features, including a chlorinated imidazole ring and a carboxylic acid group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-oxoacetic acid is defined by its molecular formula, C₇H₆ClN₃O₃. The presence of the chloro substituent on the imidazole ring imparts specific electronic and steric properties that can influence its interactions with biological targets. The carboxylic acid group, on the other hand, provides the compound with potential acidity and reactivity, which are crucial for its pharmacological properties.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-oxoacetic acid. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that it may have potential as a therapeutic agent for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-oxoacetic acid has also been investigated for its antiviral properties. Research has demonstrated that this compound can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve the modulation of viral entry and replication processes, making it a promising candidate for antiviral drug development.

In addition to its biological activities, the synthetic accessibility of 2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-oxoacetic acid is another factor that contributes to its significance in pharmaceutical research. The compound can be synthesized through a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. This synthetic route allows for the efficient production of the compound in sufficient quantities for both laboratory studies and potential clinical trials.

The pharmacokinetic properties of 2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-oxoacetic acid have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed after oral administration and has a reasonable half-life in vivo, which suggests that it could be formulated into an effective oral medication.

To further understand the therapeutic potential of 2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-oxoacetic acid, ongoing clinical trials are being conducted to assess its safety and efficacy in human subjects. These trials are designed to evaluate the compound's performance in treating various conditions, such as chronic inflammation and viral infections. Early results from these trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-(4-chloro-1-methyl-1H-imidazol-5-y l)-2-o xoacetic acid (CAS No. 2 29 7 5 -3 4 -5) represents an exciting area of research in medicinal chemistry and pharmaceutical science. Its unique chemical structure, combined with its diverse biological activities, makes it a promising candidate for the development of novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.